Cas no 58845-50-4 (Oxiranemethanol, 3-methyl-, (2R,3R)-)

• Product Name: Oxiranemethanol, 3-methyl-, (2R,3R)-
• CAS No: 58845-50-4
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 340637
• PubChem ID: 11263467
• Update Time: 2025-04-19

Oxiranemethanol, 3-methyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-methyl-, (2R,3R)-
• 58845-50-4
• DTXSID40460402
• CTK1E8730
• AKOS006372293

• Inchi： 1S/C4H8O2/c1-3-4(2-5)6-3/h3-5H,2H2,1H3/t3-,4-/m1/s1
• InChI Key： QQHZNUPEBVRUFO-QWWZWVQMSA-N
• SMILES： O1[C@H](C)[C@H]1CO

Computed Properties

• Exact Mass: 88.05244
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 53.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76